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Compound of Interest

Compound Name: 800CW acid

Cat. No.: B12369195

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for
800CW acid, a near-infrared fluorescent dye commonly utilized in biomedical imaging and
research. The information presented herein is synthesized from available safety data sheets
and toxicity studies to ensure safe laboratory practices.

Substance Identification and Properties

800CW acid is identified by CAS Number 1088919-86-1.[1] It is a water-soluble dye with
excitation and emission maxima at approximately 774 nm and 789 nm, respectively.[2] Its
molecular formula is C46H50N2Na4015S4, with a molecular weight of 1091.11 g/mol .[1]

Table 1: Chemical and Physical Properties of 800CW Acid

Property Value Reference
CAS Number 1088919-86-1 [1]
Molecular Formula C46H50N2Na401554 [1]
Molecular Weight 1091.11 g/mol [1]
Excitation Maximum ~774 nm [2]
Emission Maximum ~789 nm [2]
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Hazard Identification and Classification

According to the Safety Data Sheet (SDS) provided by MedChemExpress, 800CW acid is not
classified as a hazardous substance or mixture.[1] No specific hazards have been identified.[1]

Toxicological Data

A single-dose intravenous and intradermal toxicity study was conducted on IRDye 800CW
carboxylate, the base form of 800CW acid, in Sprague-Dawley rats. The study concluded that
there was no pathological evidence of toxicity at the tested dose levels.[3][4]

Table 2: Acute Toxicity Data for IRDye 800CW Carboxylate in Rats

Route of Dose .
o Observatio
Administrat Levels . Results NOAEL* Reference
) n Period
ion Tested
No
Intravenous 1,5, and 20 pathological
Up to 14 days ] 20 mg/kg [3114]
(Iv) mg/kg evidence of
toxicity
No
Intradermal pathological
20 mg/kg Up to 14 days ) 20 mg/kg [3114]
(ID) evidence of
toxicity

*No Observed Adverse Effect Level

Handling and Storage

While 800CW acid is not classified as hazardous, standard laboratory safety protocols should
be followed.

o Storage: Store at -20°C, protected from light and moisture.[5]

o Personal Protective Equipment (PPE): It is recommended to use gloves and safety glasses
when handling the substance.[5]
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e Handling: Avoid contact with skin and eyes. In case of contact, follow the first aid measures
outlined below.

First Aid Measures

In the event of exposure, the following first aid procedures should be followed[1]:

o Eye Contact: Immediately flush eyes with plenty of water, removing any contact lenses. Seek
medical attention.[1]

o Skin Contact: Rinse the affected area thoroughly with water. Remove contaminated clothing.

[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

 Ingestion: Wash out the mouth with water. Do not induce vomiting and seek medical
attention.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates a general workflow for the safe handling of 800CW acid in a
laboratory setting.
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General laboratory workflow for handling 800CW acid.
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Distinction from 800CW NHS Ester

It is important to distinguish 800CW acid from its N-hydroxysuccinimide (NHS) ester derivative.
800CW NHS ester is an amine-reactive form of the dye used for labeling proteins and other
biomolecules.[5] While the core fluorophore is the same, the reactive NHS ester group
introduces different handling and reactivity considerations. The safety information in this guide
is specific to 800CW acid.

Conclusion

Based on available data, 800CW acid is not considered a hazardous material. However,
adherence to standard laboratory safety practices, including the use of personal protective
equipment and following prescribed first aid measures in case of accidental exposure, is
essential. The toxicological data from studies on the carboxylate form of the dye further support
its low toxicity profile. Researchers should always consult the most recent Safety Data Sheet
from their supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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